Cas no 1156153-13-7 (5-chloro-2-fluoro-N-(propan-2-yl)aniline)

• Product Name: 5-chloro-2-fluoro-N-(propan-2-yl)aniline
• CAS No: 1156153-13-7
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 5166862
• PubChem ID: 43385584
• Update Time: 2026-03-04

5-chloro-2-fluoro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2-fluoro-N-(1-methylethyl)-
• 5-chloro-2-fluoro-N-(propan-2-yl)aniline

• Inchi： 1S/C9H11ClFN/c1-6(2)12-9-5-7(10)3-4-8(9)11/h3-6,12H,1-2H3
• InChI Key： WLDRSPFHOGPUKE-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC(Cl)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-chloro-2-fluoro-N-(propan-2-yl)aniline

Introduction to 5-chloro-2-fluoro-N-(propan-2-yl)aniline (CAS No. 1156153-13-7)

5-chloro-2-fluoro-N-(propan-2-yl)aniline, with the CAS number 1156153-13-7, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 5-chloro-2-fluoro-N-(propan-2-yl)aniline contribute to its reactivity and potential applications. The presence of a fluoro group at the 2-position enhances its electronic properties, making it a suitable candidate for further functionalization. Additionally, the chloro substituent at the 5-position provides a handle for nucleophilic substitution reactions, which are commonly employed in drug discovery processes.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Studies have shown that the introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. For instance, fluorine substitution can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, making such compounds more effective in therapeutic applications.

The synthesis of 5-chloro-2-fluoro-N-(propan-2-yl)aniline typically involves multi-step organic transformations, starting from readily available precursors. One common synthetic route includes the nucleophilic aromatic substitution (SNAr) of 2-fluorobenzonitrile with an appropriate alkylating agent to introduce the propyl group at the nitrogen position. Subsequent chlorination using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂) yields the desired product.

The compound's versatility as a building block has been demonstrated in several recent studies. For example, researchers have utilized 5-chloro-2-fluoro-N-(propan-2-yl)aniline as an intermediate in the development of novel kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By modifying the structure of 5-chloro-2-fluoro-N-(propan-2-yl)aniline, scientists have been able to design molecules with improved selectivity and potency against specific kinases.

Another area where this compound has shown promise is in the synthesis of agrochemicals. Fluorinated aromatic amines are known for their ability to act as herbicides, fungicides, and insecticides. The unique electronic properties of 5-chloro-2-fluoro-N-(propan-2-yl)aniline make it an excellent candidate for developing new crop protection agents that are more effective and environmentally friendly.

The impact of fluorine substitution on the biological activity of molecules has been extensively studied. For instance, fluorine atoms can influence hydrogen bonding interactions, hydrophobicity, and electronic distribution within a molecule. These effects can lead to significant changes in binding affinity and metabolic stability. In drug discovery, such modifications are often critical for optimizing lead compounds into viable drugs.

In conclusion, 5-chloro-2-fluoro-N-(propan-2-yl)aniline (CAS No. 1156153-13-7) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing biologically active molecules. As research continues to uncover new applications for fluorinated compounds, the importance of intermediates like 5-chloro-2-fluoro-N-(propan-2-yl)aniline is expected to grow even further.